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Compound of Interest

Compound Name: Triethyl(methoxy)silane

CAS No.: 2117-34-2

Cat. No.: B1582183 Get Quote

Executive Summary
Triethyl(methoxy)silane is a moisture-sensitive organosilane used primarily as a silylating

agent and intermediate in organic synthesis. Its disposal presents a dual hazard profile: high

flammability (Flash Point: -6°C) and hydrolytic instability, releasing toxic methanol upon contact

with moisture.[1]

This guide moves beyond generic "solvent disposal" instructions. It provides a mechanistic

understanding of the chemical's behavior to prevent common laboratory accidents, specifically

pressure buildup in waste containers and unexpected ignition.[1]
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Property Value Critical Implication

CAS Number 2117-34-2 Unique Identifier

Flash Point -6 °C (21 °F)

High Fire Hazard.[2][3]

Store/dispose as flammable.[3]

[4]

Hydrolysis Product
Methanol (

)

Toxic; lowers flash point of

waste mixtures.

Density ~0.83 g/mL
Lighter than water; floats

during spills.

RCRA Waste Code D001 Classified as Ignitable Waste.

The Chemistry of Hazard (The "Why")
To handle this chemical safely, one must understand its degradation pathway.[1] Unlike stable

organic solvents (e.g., Hexane), Triethyl(methoxy)silane is reactive.[1]

The Hydrolysis Mechanism
Upon contact with water (even atmospheric humidity), the methoxy group is displaced,

generating Triethylsilanol and Methanol.[1]

Operational Risks:

Methanol Generation: Methanol is toxic and highly flammable. If a waste container contains

residual water, this reaction proceeds inside the drum.[1]

Pressure Buildup: Methanol is volatile. In a tightly sealed waste container stored in a warm

room, the continuous generation of methanol vapor can pressurize the vessel, leading to a

"bulging drum" or spray upon opening.[1]

Phase Separation: The resulting silanol (

) may condense to form siloxanes (
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), which are hydrophobic oils that can complicate aqueous waste treatment downstream.

Operational Disposal Protocols
Protocol A: Routine Laboratory Waste (Small Scale)
For disposal of reaction byproducts, excess reagent, or contaminated solvents.[1]

Step 1: Segregation

Do NOT mix with oxidizers (peroxides, nitric acid) or aqueous acidic waste.[1]

Designate a "Non-Halogenated Organic Solvent" waste stream.

Step 2: Container Selection

Use HDPE (High-Density Polyethylene) or Glass containers.

Ensure the container is rated for flammables.[3]

Venting: If the waste contains significant moisture, use a vented cap (e.g., circum-vent) to

prevent pressure accumulation from hydrolysis.[1]

Step 3: Labeling

Primary Label: "Hazardous Waste - Flammable Liquid"

Constituents: List "Triethyl(methoxy)silane" AND "Methanol" (due to potential hydrolysis).

Codes: Tag with D001 (Ignitable).

Step 4: Transfer

Perform all transfers in a fume hood.

Ground the container to prevent static discharge (Flash point is -6°C).

Protocol B: Quenching & Spill Cleanup
For neutralizing pure material or cleaning spills >100mL.
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Step 1: Preparation

Don PPE: Nitrile gloves, flame-resistant lab coat, safety goggles.[1]

Remove ignition sources immediately.

Step 2: Absorb & Quench

Do NOT use water directly on a spill (it generates heat and methanol fumes).

Cover spill with an inert absorbent (Vermiculite or Diatomaceous Earth).

Optional Controlled Hydrolysis: If required by facility policy to deactivate before disposal, mix

the absorbed material with a 5% aqueous sodium carbonate solution in a pail inside a fume

hood.[1] Allow to stand for 24 hours to ensure complete conversion to silanol/methanol.

Step 3: Final Disposal

Scoop absorbed material into a pail labeled "Solvent Contaminated Debris (D001)."

Seal and arrange for EHS pickup.

Decision Logic & Workflow
The following diagram illustrates the decision-making process for disposing of

Triethyl(methoxy)silane, ensuring the correct path is chosen based on the state of the

chemical.
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Start: Waste Identification
Triethyl(methoxy)silane

Is the material pure
or in solution?

Is this a spill?

Pure/Solution

Routine Waste Stream

No (Routine)

Absorb with Vermiculite
(Do NOT use water directly)

Yes (Spill)

Segregate: Non-Halogenated
Organic Solvents

Container: HDPE/Glass
(Ground during transfer)

Label: Flammable (D001)
+ 'Contains Methanol'

Final Disposal:
Fuel Blending / Incineration

Optional: Controlled Hydrolysis
(5% Na2CO3 in Hood)

Solid Waste Container
(Solvent Contaminated Debris)

Click to download full resolution via product page
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Figure 1: Decision tree for the safe handling and disposal of Triethyl(methoxy)silane,

distinguishing between routine liquid waste and spill scenarios.[1]

Regulatory & Logistics Reference
US EPA Waste Codes[1][5][6][7]

D001 (Ignitable): Applicable due to flash point < 60°C.[5]

F003 (Spent Solvents): May apply if mixed with other listed solvents (e.g., acetone,

methanol) in a waste blend.[1]

Transportation (DOT)
If moving waste off-site or between buildings, adhere to:

Proper Shipping Name: Flammable liquids, n.o.s. (Triethyl(methoxy)silane)[6][7]

UN Number: UN 1993

Hazard Class: 3

Packing Group: II
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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